Cas no 2154423-94-4 (4-(1-ethylcyclobutyl)but-3-en-2-amine)

• Product Name: 4-(1-ethylcyclobutyl)but-3-en-2-amine
• CAS No: 2154423-94-4
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 6421772
• PubChem ID: 165783819
• Update Time: 2025-11-07

4-(1-ethylcyclobutyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethylcyclobutyl)but-3-en-2-amine
• 2154423-94-4
• EN300-1776137

• Inchi： 1S/C10H19N/c1-3-10(6-4-7-10)8-5-9(2)11/h5,8-9H,3-4,6-7,11H2,1-2H3/b8-5+
• InChI Key： GDAHPECPKFTQKK-VMPITWQZSA-N
• SMILES： NC(C)/C=C/C1(CC)CCC1

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 4-(1-ethylcyclobutyl)but-3-en-2-amine

Comprehensive Overview of 4-(1-ethylcyclobutyl)but-3-en-2-amine (CAS No. 2154423-94-4): Properties, Applications, and Industry Insights

The chemical compound 4-(1-ethylcyclobutyl)but-3-en-2-amine (CAS No. 2154423-94-4) has garnered significant attention in recent years due to its unique structural properties and potential applications across various industries. This amine derivative features a cyclobutyl group coupled with an ethyl substituent, making it a subject of interest in pharmaceutical research, material science, and specialty chemicals. Its molecular formula and intricate bonding patterns contribute to its versatility, aligning with current trends in green chemistry and sustainable synthesis.

One of the most searched questions regarding this compound is: "What are the industrial uses of 4-(1-ethylcyclobutyl)but-3-en-2-amine?" Researchers highlight its role as a building block in organic synthesis, particularly for designing bioactive molecules. The presence of both amine and alkene functional groups allows for diverse reactivity, enabling applications in catalysis and polymer modification. Recent studies also explore its potential in flavor and fragrance formulations, where its structural complexity could enhance aroma profiles.

The synthesis of 4-(1-ethylcyclobutyl)but-3-en-2-amine often involves multi-step processes, including cyclobutane ring formation and selective amination. Advanced techniques like microwave-assisted synthesis and flow chemistry are being investigated to improve yield and reduce environmental impact—a key concern for modern chemists. Users frequently search for "CAS 2154423-94-4 safety data", underscoring the importance of transparent handling guidelines. While not classified as hazardous, standard laboratory precautions are recommended during its use.

In the context of drug discovery, this compound's rigid cyclobutyl core offers intriguing possibilities for molecular scaffolding. Its three-dimensional geometry could help address challenges in protein-ligand interactions, a hot topic in computational chemistry forums. Additionally, its lipophilicity parameters make it relevant for blood-brain barrier penetration studies, though clinical applications remain speculative. The rise of AI-assisted molecular design has further amplified interest in such structurally nuanced compounds.

From an analytical perspective, 4-(1-ethylcyclobutyl)but-3-en-2-amine characterization typically employs NMR spectroscopy, mass spectrometry, and chromatographic techniques. These methods verify purity—a critical factor given the compound's use in high-value chemical production. Searches for "CAS 2154423-94-4 suppliers" reflect growing commercial demand, particularly from contract research organizations and academic laboratories focusing on heterocyclic chemistry innovations.

Environmental considerations surrounding this specialty amine are increasingly relevant. Its biodegradability profile and ecotoxicological data are active research areas, coinciding with broader industry shifts toward EPA-compliant chemicals. The compound's stability under various pH conditions also makes it a candidate for controlled-release formulations—another trending topic in advanced material science discussions.

Future prospects for 2154423-94-4 may include exploration in agrochemical intermediates or electronic material precursors, though rigorous testing would be required. Its structural motifs share similarities with compounds used in OLED technology, sparking cross-disciplinary interest. As structure-activity relationship (SAR) studies become more sophisticated, the value of such tailored amine derivatives will likely increase across multiple sectors.